Cas no 1006340-59-5 ((3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine)

• Product Name: (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine
• CAS No: 1006340-59-5
• MF: C₁₂H₁₃F₂N₃
• MW: 237.248529195786
• CID: 3058442
• PubChem ID: 19614630
• Update Time: 2025-06-11

(3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine
• CHEMBL3445214
• STK349403
• N-((1-Ethyl-1H-pyrazol-4-yl)methyl)-3,4-difluoroaniline
• CS-0325528
• 1006340-59-5
• AKOS000307138
• N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3,4-difluoroaniline
• N-[(1-ethylpyrazol-4-yl)methyl]-3,4-difluoroaniline
• N-[(1-ethylpyrazol-4-yl)methyl]-3,4-difluoro-aniline

• MDL： MFCD04968387
• Inchi： 1S/C12H13F2N3/c1-2-17-8-9(7-16-17)6-15-10-3-4-11(13)12(14)5-10/h3-5,7-8,15H,2,6H2,1H3
• InChI Key： MPDCKGCOABKBLR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NCC1C=NN(CC)C=1)F

Computed Properties

• Exact Mass: 237.10775375Da
• Monoisotopic Mass: 237.10775375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.9Ų

Additional information on (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine

Comprehensive Overview of (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine (CAS No. 1006340-59-5)

The compound (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine, identified by its CAS No. 1006340-59-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3,4-difluorophenyl and 1-ethyl-1H-pyrazol-4-ylmethyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to interact with biological targets.

In recent years, the demand for fluorinated compounds like (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the metabolic stability and binding affinity of molecules. This compound’s difluorophenyl group is a critical feature, as it can influence the electronic and steric properties of the molecule, making it a valuable scaffold for designing new therapeutics.

The pyrazole ring in (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine is another noteworthy component. Pyrazole derivatives are widely explored in drug development due to their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of an ethyl group at the 1-position of the pyrazole ring further enhances the molecule’s lipophilicity, which can be advantageous for crossing biological membranes.

From a synthetic chemistry perspective, CAS No. 1006340-59-5 represents a challenging yet rewarding target for organic chemists. Its synthesis typically involves multi-step reactions, including amination and alkylation processes, to achieve the desired amine linkage between the difluorophenyl and pyrazole units. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry principles.

The compound’s potential applications extend beyond pharmaceuticals. In agrochemical research, (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine could serve as a precursor for developing new crop protection agents. Fluorinated compounds are known for their ability to enhance the efficacy of pesticides and herbicides, and this molecule’s structural attributes make it a compelling candidate for further investigation.

As the scientific community continues to explore the versatility of fluorinated heterocycles, CAS No. 1006340-59-5 stands out as a molecule with significant untapped potential. Its combination of a difluorophenyl group and a pyrazole ring offers a unique platform for innovation in both medicinal and agricultural chemistry. Future studies may focus on elucidating its mechanism of action and optimizing its properties for specific applications.

In conclusion, (3,4-Difluoro-phenyl)-(1-ethyl-1H-pyrazol-4-ylmethyl)-amine (CAS No. 1006340-59-5) is a compound of considerable interest due to its structural complexity and broad applicability. Whether in drug discovery or agrochemical development, its unique features make it a valuable subject for ongoing research. As the field advances, this molecule is likely to play a pivotal role in the development of next-generation therapeutic and agricultural solutions.